Cas no 1804866-82-7 (2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1804866-82-7
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4870962
• Update Time: 2025-10-29

2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5Cl2F2NO2/c9-2-5-3(7(11)12)1-4(8(14)15)6(10)13-5/h1,7H,2H2,(H,14,15)
• InChI Key： BALYXABKPAUEGK-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(C(=O)O)=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid

Introduction to 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804866-82-7) in Modern Chemical and Pharmaceutical Research

2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804866-82-7) is a highly versatile and structurally significant compound that has garnered considerable attention in the field of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with multiple functional groups, including a chloro group, a chloromethyl moiety, and a difluoromethyl group, which collectively contribute to its unique reactivity and potential applications in drug discovery and material science.

The pyridine scaffold is a fundamental motif in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The presence of a chloro substituent at the 2-position enhances the electrophilicity of the ring, making it susceptible to nucleophilic substitution reactions, which are pivotal in constructing more complex molecular architectures. Additionally, the chloromethyl group at the 6-position introduces a reactive site for further functionalization, enabling the synthesis of polymers, ligands for metal complexes, or precursors for bioactive molecules.

The difluoromethyl group at the 5-position is particularly noteworthy due to its broad range of pharmacological implications. Difluorinated compounds are frequently incorporated into drug molecules to improve metabolic stability, binding affinity, and overall pharmacokinetic properties. Recent studies have highlighted the role of difluoromethyl groups in enhancing the bioavailability and efficacy of small-molecule drugs by modulating their electronic and steric properties.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid, facilitating its exploration in various applications. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional aryl or vinyl groups onto the pyridine ring, expanding its utility as a building block for complex organic frameworks.

In the realm of pharmaceutical research, this compound has been investigated as a precursor for kinase inhibitors and other targeted therapeutics. The combination of electrophilic centers and fluorinated moieties makes it an attractive candidate for designing molecules that can selectively modulate signaling pathways implicated in diseases such as cancer and inflammatory disorders. Preliminary computational studies suggest that structural modifications based on this scaffold could yield compounds with enhanced binding affinity to protein targets.

The chloromethyl functionality has also been exploited in polymer chemistry, where it serves as a monomer or crosslinking agent for synthesizing functional materials. These polymers exhibit interesting properties such as biodegradability and stimuli-responsive behavior, making them promising candidates for biomedical applications like drug delivery systems.

Moreover, the reactivity of 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid has been leveraged in metal-organic frameworks (MOFs) research. The pyridine nitrogen can act as a coordination site for transition metals, while the electron-withdrawing nature of the substituents enhances the framework's stability and porosity. Such MOFs are being explored for applications ranging from gas storage to catalysis.

As computational chemistry techniques continue to evolve, virtual screening approaches have become increasingly valuable in identifying novel derivatives of this compound with tailored properties. Machine learning models trained on experimental data have demonstrated predictive power in optimizing synthetic routes and predicting biological activity, accelerating the discovery process.

The integration of green chemistry principles has also influenced the synthesis of 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid, with efforts focused on minimizing waste and utilizing sustainable reagents. Catalytic systems that employ palladium or copper have been developed to streamline reactions while maintaining high yields, aligning with global efforts toward environmentally responsible chemical manufacturing.

In conclusion,2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid represents a cornerstone compound in contemporary chemical research. Its unique structural features offer diverse opportunities for innovation across multiple disciplines, from pharmaceuticals to advanced materials. As research progresses, further exploration of its derivatives promises to yield novel compounds with significant societal benefits.